Cas no 13648-01-6 (1,10a,12a-trimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol)

1,10a,12a-trimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol structure
13648-01-6 structure
Product Name:1,10a,12a-trimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol
CAS No:13648-01-6
MF:C21H29NO2
MW:327.460466146469
CID:1246926
PubChem ID:11954115
Update Time:2025-04-20

1,10a,12a-trimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1,10a,12a-trimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol
    • 17-methyl-androst-4-eno[2,3-d]isoxazol-17β-ol
    • UNII-N3747FPO44
    • N3747FPO44
    • 17-Methylandrosta-2,4-dieno[2,3-d]isoxazol-17beta-ol
    • 1H-CYCLOPENTA(7,8)PHENANTHRO(3,2-D)ISOXAZOL-1.BETA.-OL, 2,3,3A.ALPHA.,3B.BETA.,4,5,10,10A,10B.ALPHA.,11,12,12A-DODECAHYDRO-1,10A.BETA.,12A.BETA.-TRIMETHYL-
    • 17-METHYL-ANDROSTA-2,4-DIENO(2,3-D)ISOXAZOL-17-OL, (17.BETA.)-
    • CHEBI:79695
    • 13648-01-6
    • ANDROSTA-2,4-DIENO(2,3-D)ISOXAZOL-17.BETA.-OL, 17-METHYL-
    • NSC 43192
    • Q27148825
    • ANDROSTA-2,4-DIENO(2,3-D)ISOXAZOL-17-OL, 17-METHYL-, (17.BETA.)-
    • 17-Methyl-androsta-2,4-dieno(2,3-d)isoxazol-17-ol, (17beta)-
    • (17beta)-17-methyl-androsta-2,4-dieno(2,3-D)isoxazol-17-ol
    • 1H-CYCLOPENTA(7,8)PHENANTHRO(3,2-D)ISOXAZOL-1-OL, 2,3,3A,3B,4,5,10,10A,10B,11,12,12A-DODECAHYDRO-1,10A,12A-TRIMETHYL-
    • (1S,2R,13R,14S,17S,18S)-2,17,18-trimethyl-7-oxa-6-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5,9-trien-17-ol
    • NSC-43192
    • Inchi: 1S/C21H29NO2/c1-19-11-13-12-22-24-18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)23/h10,12,15-17,23H,4-9,11H2,1-3H3/t15-,16+,17+,19+,20+,21+/m1/s1
    • InChI Key: NYIRPOUXYQWAQW-OBQKJFGGSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@H]3CCC4=CC5=C(C=NO5)C[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

  • Exact Mass: 327.21997
  • Monoisotopic Mass: 327.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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